methyl 2-cyano-2-[(2E)-4-oxo-3-phenyl-1,3-thiazolidin-2-ylidene]acetate

• IUPAC Name: methyl (2E)-2-cyano-2-(4-oxo-3-phenyl-1,3-thiazolidin-2-ylidene)acetate
• InChI: InChI=1S/C13H10N2O3S/c1-18-13(17)10(7-14)12-15(11(16)8-19-12)9-5-3-2-4-6-9/h2-6H,8H2,1H3/b12-10+
• InChI Key: NWPLLNKXPCKKJO-ZRDIBKRKSA-N
• Canonical SMILES: COC(=O)C(=C1N(C(=O)CS1)C2=CC=CC=C2)C#N
• Isomeric SMILES: COC(=O)/C(=C/1\N(C(=O)CS1)C2=CC=CC=C2)/C#N
• Molecular Formula: C13H10N2O3S
• Molecular Weight: 274.30 g/mol

Description

Methyl cyanoacetate is an intermediate product in pharmaceutical organic synthesis as well as in the synthesis of some biologically active compounds used in agriculture. It is also a reagent in the synthesis of Methyl 2-Amino-4-trifluoromethylthiophene-3-carboxylate; a compound used in the synthesis of DPP-IV inhibitors for treating type-2 diabetes.

Synthesis Analysis

The synthesis of cyanoacetamides may be carried out in several ways. The most versatile and economical method involves the treatment of various substituted aryl or heteryl amines with alkyl cyanoacetates, using different reaction conditions to yield cyanoacetamide derivatives.

Chemical Reactions Analysis

Cyanoacetamide-N-derivatives are considered one of the most important precursors for heterocyclic synthesis. They are utilized extensively as reactants where the carbonyl and the cyano functions of these compounds are suitably situated to enable reactions with common bidentate reagents to form a variety of heterocyclic compounds.

Physical And Chemical Properties Analysis

Methyl cyanoacetate has a molecular weight of 99.09, a refractive index of n20/D 1.417 (lit.), a boiling point of 204-207 °C (lit.), a melting point of -13 °C (lit.), and a density of 1.123 g/mL at 25 °C (lit.).

Scientific Research Applications

Cyanoacetylation of Amines

• Researchers have explored the chemical reactivity and reactions of N-aryl and/or heteryl cyanoacetamides to obtain novel heterocyclic moieties. .

Thiophene Derivatives Synthesis

• Methyl cyanoacetate derivatives have been employed in the synthesis of thiophene compounds. .

Fungicidal Properties

• The cyanoacrylate ethyl (2Z)-3-amino-2-cyano-3-phenylacrylate (phenamacril) exhibits antifungal activity against several species belonging to the Fusarium genus. .

Mechanism of Action

Target of Action

It is known that cyanoacetamide derivatives, to which this compound belongs, are important precursors for heterocyclic synthesis . They are extensively used as reactants to form a variety of heterocyclic compounds .

Mode of Action

The compound “methyl 2-cyano-2-[(2E)-4-oxo-3-phenyl-1,3-thiazolidin-2-ylidene]acetate” interacts with its targets through chemical reactions. The carbonyl and the cyano functions of these compounds are suitably situated to enable reactions with common bidentate reagents . The active hydrogen on C-2 of these compounds can take part in a variety of condensation and substitution reactions .

Biochemical Pathways

The compound “this compound” affects the biochemical pathways involved in the synthesis of heterocyclic compounds .

Result of Action

It is known that many derivatives of cyanoacetamide, to which this compound belongs, have diverse biological activities .

Action Environment

It is known that the synthesis of cyanoacetamide derivatives can be carried out under different reaction conditions .

Safety and Hazards

Methyl cyanoacetate is classified under GHS07 for eye irritation (Eye Irrit. 2). Precautionary statements include P264 - P280 - P305 + P351 + P338 - P337 + P313.